Cas no 2229686-51-3 (4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine)
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine
- 2229686-51-3
- EN300-1979445
-
- Inchi: 1S/C9H10Cl2N2/c1-6(12)2-3-7-5-13-9(11)4-8(7)10/h2-6H,12H2,1H3/b3-2+
- InChI Key: SLPUMYGPMWFTSY-NSCUHMNNSA-N
- SMILES: ClC1C=C(N=CC=1/C=C/C(C)N)Cl
Computed Properties
- Exact Mass: 216.0221037g/mol
- Monoisotopic Mass: 216.0221037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 38.9Ų
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1979445-0.05g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 0.05g |
$1212.0 | 2023-09-16 | ||
| Enamine | EN300-1979445-0.1g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 0.1g |
$1269.0 | 2023-09-16 | ||
| Enamine | EN300-1979445-0.25g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 0.25g |
$1328.0 | 2023-09-16 | ||
| Enamine | EN300-1979445-0.5g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 0.5g |
$1385.0 | 2023-09-16 | ||
| Enamine | EN300-1979445-1.0g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 1g |
$1442.0 | 2023-05-31 | ||
| Enamine | EN300-1979445-2.5g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 2.5g |
$2828.0 | 2023-09-16 | ||
| Enamine | EN300-1979445-5.0g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 5g |
$4184.0 | 2023-05-31 | ||
| Enamine | EN300-1979445-10.0g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 10g |
$6205.0 | 2023-05-31 | ||
| Enamine | EN300-1979445-1g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 1g |
$1442.0 | 2023-09-16 | ||
| Enamine | EN300-1979445-5g |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine |
2229686-51-3 | 5g |
$4184.0 | 2023-09-16 |
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine
Introduction to 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine (CAS No. 2229686-51-3)
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine (CAS No. 2229686-51-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with this compound.
Chemical Structure and Properties
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine is a small organic molecule with a molecular formula of C10H9Cl2N2. The compound features a butenamine backbone substituted with a 4,6-dichloropyridinyl group. The presence of the dichloropyridinyl moiety imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The compound is typically synthesized through a multi-step process involving the coupling of an appropriate pyridine derivative with a butenamine precursor.
The physical properties of 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity over extended periods. The compound's melting point and other physical parameters are essential for its characterization and quality control in pharmaceutical development.
Synthesis Methods
The synthesis of 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine has been reported in several research articles. One common approach involves the reaction of 4,6-dichloropyridine with an appropriate butenamine derivative under controlled conditions. The reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent advancements in synthetic methodologies have focused on improving the yield and purity of the final product while minimizing side reactions and by-products.
An alternative synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which have gained popularity due to their efficiency and versatility. These methods often employ palladium catalysts in conjunction with ligands to facilitate the coupling of aryl halides with amines or other nucleophiles. The choice of catalyst and ligand can significantly impact the reaction's outcome, making it a critical consideration in the synthesis of complex molecules like 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine.
Biological Activities
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine has been studied for its potential biological activities, including its interactions with various cellular targets and pathways. One notable area of research has focused on its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-1β and tumor necrosis factor (TNF)-α in immune cells. This makes it a promising candidate for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory effects, 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt/mTOR signaling, which is often dysregulated in various types of cancer.
Clinical Applications and Research Trends
The potential clinical applications of 4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine are diverse and promising. Ongoing research is exploring its use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate its safety and efficacy in these conditions.
In parallel, preclinical studies are investigating its potential as an anticancer agent for various malignancies, including breast cancer, lung cancer, and colorectal cancer. These studies are aimed at identifying optimal dosing regimens and combination therapies that can enhance its therapeutic effects while minimizing side effects.
Conclusion
4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine (CAS No. 2229686-51-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the treatment of various diseases.
2229686-51-3 (4-(4,6-dichloropyridin-3-yl)but-3-en-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)